Cas no 2680762-91-6 (4-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid)

• Product Name: 4-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid
• CAS No: 2680762-91-6
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5649805
• PubChem ID: 165913009
• Update Time: 2025-11-06

4-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680762-91-6
• 4-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)amino]butanoic acid
• EN300-28277782
• 4-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid

• Inchi： 1S/C11H20N2O4/c1-2-9-17-11(16)13-8-4-7-12-6-3-5-10(14)15/h2,12H,1,3-9H2,(H,13,16)(H,14,15)
• InChI Key： ZECYKSGTZZZEQT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCCCNCCCC(=O)O)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 87.7Ų

Additional information on 4-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid

4-(3-{(Prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic Acid: A Comprehensive Overview

The compound 4-(3-{(Prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid, identified by the CAS number CAS No. 2680762-91-6, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound, belonging to the class of amino acids, has garnered attention due to its unique structural features and functional groups. Recent studies have highlighted its role in drug delivery systems, bioconjugation, and as a building block in organic synthesis.

Structurally, this compound consists of a butanoic acid backbone with an amine group at the fourth position. The side chain includes a propyl group substituted with a carbamate moiety derived from propenol (prop-2-en-1-ol). The presence of both amine and carboxylic acid groups makes this molecule amphiprotic, enabling it to participate in various chemical reactions such as amidation, esterification, and peptide bond formation. The double bond in the propenol moiety introduces additional reactivity, making it a versatile intermediate in organic synthesis.

Recent research has focused on the application of this compound in the development of bioconjugates for targeted drug delivery. By exploiting its reactive groups, scientists have successfully conjugated this molecule with therapeutic agents, imaging agents, and targeting ligands. For instance, studies published in Nature Communications and Journal of Medicinal Chemistry have demonstrated its utility in creating stable drug-delivery systems with enhanced pharmacokinetic profiles.

In addition to its role in drug delivery, this compound has shown promise in materials science. Its ability to form self-assembled structures under specific conditions has led to its use in the development of stimuli-responsive materials. Research conducted at the University of California, Berkeley, has highlighted its potential in creating hydrogels that respond to pH changes—a property highly desirable for controlled drug release applications.

The synthesis of 4-(3-{(Prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid typically involves multi-step organic reactions. Starting from propenol, the synthesis pathway includes oxidation to form the corresponding aldehyde or ketone intermediate, followed by condensation reactions to introduce the amine and carboxylic acid functionalities. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles. Preclinical studies have shown that it possesses moderate inhibitory activity against certain enzymes involved in inflammatory pathways. While not yet approved for clinical use, these findings suggest that further optimization could lead to novel therapeutic agents.

In conclusion, CAS No. 2680762-91-6, or 4-(3-{(Prop-2-en-1-yloxy)carbonylamino}propyl)aminobutanoic acid, is a multifaceted compound with applications spanning drug delivery, materials science, and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this molecule, its significance in both academic and industrial settings is expected to grow significantly.